![molecular formula C17H19N3O4S B7454154 1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole](/img/structure/B7454154.png)
1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole, also known as DESBT, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including biochemistry and medicinal chemistry. DESBT is a benzotriazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of 1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole involves the inhibition of cytochrome P450 enzymes. Specifically, this compound binds to the heme group of the enzyme, preventing it from metabolizing drugs. This leads to increased bioavailability and efficacy of drugs that are metabolized by these enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of cytochrome P450 enzymes, this compound has been shown to have antibacterial and antifungal activity. It has also been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole is its potential as a tool for studying the metabolism of drugs in the liver. By inhibiting cytochrome P450 enzymes, this compound can be used to determine the contribution of these enzymes to the metabolism of a particular drug. However, one limitation of this compound is its relatively low yield, which can make it difficult to obtain large quantities for use in experiments.
Future Directions
There are several future directions for research on 1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole. One area of interest is the development of new antimicrobial agents based on the structure of this compound. Another area of interest is the use of this compound as a tool for studying the metabolism of drugs in the liver. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicinal chemistry.
Synthesis Methods
1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole can be synthesized using various methods, including the reaction of 2,5-diethoxy-4-methylbenzenesulfonyl chloride with sodium azide, followed by cyclization with copper (I) iodide. Another method involves the reaction of 2,5-diethoxy-4-methylbenzenesulfonyl chloride with sodium azide, followed by cyclization with copper (II) sulfate. The yield of this compound using these methods ranges from 50-70%.
Scientific Research Applications
1-(2,5-Diethoxy-4-methylphenyl)sulfonylbenzotriazole has been extensively studied for its potential applications in biochemistry and medicinal chemistry. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the liver. This inhibition can lead to increased bioavailability and efficacy of drugs that are metabolized by these enzymes. This compound has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antimicrobial agents.
Properties
IUPAC Name |
1-(2,5-diethoxy-4-methylphenyl)sulfonylbenzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4S/c1-4-23-15-11-17(16(24-5-2)10-12(15)3)25(21,22)20-14-9-7-6-8-13(14)18-19-20/h6-11H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBTUZBMDDOPLLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)N2C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.